Cas no 647831-95-6 (Carbonic acid, 3,4-dibromo-2,5-dihydro-5-oxo-2-furanyl methyl ester)

• Product Name: Carbonic acid, 3,4-dibromo-2,5-dihydro-5-oxo-2-furanyl methyl ester
• CAS No: 647831-95-6
• MF: C₆H₄Br₂O₅
• MW: 315.900960922241
• CID: 417223
• PubChem ID: 11472531
• Update Time: 2025-04-19

Carbonic acid, 3,4-dibromo-2,5-dihydro-5-oxo-2-furanyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 3,4-dibromo-2,5-dihydro-5-oxo-2-furanyl methyl ester
• (3,4-dibromo-5-oxo-2H-furan-2-yl) methyl carbonate
• DTXSID30467046
• 647831-95-6
• 4-methoxycarbonyloxy-2,3-dibromo-2-buten-4-olide
• 3,4-Dibromo-5-oxo-2,5-dihydrofuran-2-yl methyl carbonate
• SCHEMBL6328337
• CDWXIZUZBSQIHS-UHFFFAOYSA-N

• Inchi： 1S/C6H4Br2O5/c1-11-6(10)13-5-3(8)2(7)4(9)12-5/h5H,1H3
• InChI Key： CDWXIZUZBSQIHS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC1OC(=O)OC)Br

Computed Properties

• Exact Mass: 313.84242
• Monoisotopic Mass: 313.84255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83